6-ethylpiperazin-2-one hydrochloride
Overview
Description
6-Ethylpiperazin-2-one hydrochloride (6-EPH) is an organic compound that has been used in various scientific research applications. It is an analog of the piperazine family of compounds and is primarily used as a starting material for synthesizing various derivatives. 6-EPH is also used as a reagent in biochemical and physiological experiments.
Scientific Research Applications
6-ethylpiperazin-2-one hydrochloride has been used in various scientific research applications. It has been used as a reagent in the synthesis of various derivatives, such as 6-methylpiperazin-2-one hydrochloride, 6-chloropiperazin-2-one hydrochloride, and 6-bromopiperazin-2-one hydrochloride. 6-ethylpiperazin-2-one hydrochloride has also been used as a reagent in biochemical and physiological experiments. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. 6-ethylpiperazin-2-one hydrochloride has also been used as an inhibitor of the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as dopamine and serotonin.
Mechanism of Action
6-ethylpiperazin-2-one hydrochloride is believed to act as an inhibitor of acetylcholinesterase and monoamine oxidase. It has been shown to bind to the active site of the enzyme, which prevents the breakdown of acetylcholine and monoamine neurotransmitters. In addition, 6-ethylpiperazin-2-one hydrochloride has been shown to inhibit the activity of other enzymes, such as tyrosine hydroxylase and monoamine oxidase B.
Biochemical and Physiological Effects
6-ethylpiperazin-2-one hydrochloride has been shown to have various biochemical and physiological effects. It has been shown to inhibit the breakdown of acetylcholine, which results in increased levels of acetylcholine in the brain. This can lead to increased alertness and focus, as well as improved memory and learning. In addition, 6-ethylpiperazin-2-one hydrochloride has been shown to inhibit the breakdown of neurotransmitters such as dopamine and serotonin, which can lead to improved mood and reduced anxiety.
Advantages and Limitations for Laboratory Experiments
6-ethylpiperazin-2-one hydrochloride has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and is readily available. In addition, 6-ethylpiperazin-2-one hydrochloride is relatively non-toxic and has low levels of toxicity. However, it is important to note that 6-ethylpiperazin-2-one hydrochloride is not approved for human use and should only be used in laboratory experiments.
Future Directions
There are several potential future directions for 6-ethylpiperazin-2-one hydrochloride. One potential direction is the development of new derivatives of 6-ethylpiperazin-2-one hydrochloride for use in various scientific research applications. In addition, further research could be conducted to investigate the biochemical and physiological effects of 6-ethylpiperazin-2-one hydrochloride on various systems. Finally, further research could be conducted to investigate the potential therapeutic applications of 6-ethylpiperazin-2-one hydrochloride, including its potential use as a therapeutic agent for neurological disorders.
Synthesis Methods
6-ethylpiperazin-2-one hydrochloride can be synthesized in a two-step process. The first step involves the reaction of 6-ethylpiperazine with chloroacetic acid in the presence of a base. This reaction yields 6-ethylpiperazin-2-one. The second step involves the reaction of 6-ethylpiperazin-2-one with hydrochloric acid, which yields 6-ethylpiperazin-2-one hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethylpiperazin-2-one hydrochloride involves the reaction of 6-ethylpiperazine with phosgene to form 6-ethylpiperazin-2-one, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "6-ethylpiperazine", "Phosgene", "Hydrochloric acid" ], "Reaction": [ "Step 1: 6-ethylpiperazine is reacted with phosgene in the presence of a suitable solvent and a catalyst to form 6-ethylpiperazin-2-one.", "Step 2: The resulting 6-ethylpiperazin-2-one is then reacted with hydrochloric acid to form the hydrochloride salt of 6-ethylpiperazin-2-one.", "Step 3: The product is isolated and purified using standard techniques such as filtration, crystallization, and drying." ] } | |
CAS RN |
2758002-91-2 |
Molecular Formula |
C6H13ClN2O |
Molecular Weight |
164.6 |
Purity |
95 |
Origin of Product |
United States |
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